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Compound of Interest

Compound Name: 4-(Chloromethyl)-2-fluoropyridine

Cat. No.: B133889

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(Chloromethyl)-2-fluoropyridine is a key heterocyclic building block in organic synthesis,
particularly valued in the development of novel pharmaceutical and agrochemical agents. Its
utility stems from the reactive chloromethyl group, which allows for facile nucleophilic
substitution, and the fluorinated pyridine core, a common motif in bioactive molecules.
Understanding the physical properties of this compound is crucial for its effective handling,
reaction optimization, and process scale-up. This technical guide provides a concise overview
of the known physical characteristics of 4-(Chloromethyl)-2-fluoropyridine, outlines standard
experimental protocols for their determination, and presents a plausible synthetic route.

Core Physical Properties

Precise experimental data for some of the physical properties of 4-(Chloromethyl)-2-
fluoropyridine are not readily available in the public domain. The following table summarizes
the available data.
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Physical Property Value Source
Molecular Formula CeHsCIFN PubChem
Molecular Weight 145.56 g/mol PubChem
Melting Point Data not available -
Boiling Point Data not available -
Density Data not available -
Soluble in common organic
Solubility solvents such as General Chemical Knowledge

dichloromethane, chloroform,

and ethyl acetate.

XlogP (Predicted)

17

PubChem

Chemical Structure

The chemical structure of 4-(Chloromethyl)-2-fluoropyridine is presented below.
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Caption: Chemical structure of 4-(Chloromethyl)-2-fluoropyridine.

Experimental Protocols for Physical Property
Determination

While specific experimental data for 4-(Chloromethyl)-2-fluoropyridine is limited, the
following are detailed, standard methodologies for determining the key physical properties of
crystalline and liquid organic compounds.

Melting Point Determination (for crystalline solids)

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range.
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Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle (if the sample is not a fine powder)

Procedure:

Ensure the sample is a fine, dry powder. If necessary, grind the crystalline solid using a
mortar and pestle.

Pack a small amount of the powdered sample into the open end of a capillary tube to a
height of 2-3 mm. This is achieved by tapping the open end of the capillary tube on the
sample.

Invert the capillary tube and tap the sealed end gently on a hard surface to pack the sample
tightly at the bottom.

Place the capillary tube into the heating block of the melting point apparatus.

Set the heating rate. For an unknown sample, a rapid heating rate (10-20 °C/min) can be
used to determine an approximate melting range.

For an accurate determination, repeat the measurement with a fresh sample, setting the
heating rate to 1-2 °C/min starting from a temperature approximately 20 °C below the
approximate melting point.

Record the temperature at which the first droplet of liquid is observed (the onset of melting)
and the temperature at which the last solid crystal melts (completion of melting). This range
is the melting point of the substance.

Boiling Point Determination (for liquids)
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The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid and the liquid changes into a vapor.

Apparatus:

Small test tube or a Thiele tube

Capillary tube (sealed at one end)

Thermometer

Heating mantle or oil bath

Clamps and stand

Procedure (Micro-boiling point method):

Add a small volume (0.5-1 mL) of the liquid sample into a small test tube.

Place a capillary tube, with its sealed end up, into the test tube containing the liquid.

Attach the test tube to a thermometer using a rubber band or wire, ensuring the bottom of
the test tube is level with the thermometer bulb.

Immerse the assembly in a heating bath (e.g., oil bath or a Thiele tube filled with a high-
boiling point liquid). The liquid level in the bath should be above the liquid level in the test
tube but below the opening of the test tube.

Heat the bath gently. As the temperature rises, a stream of bubbles will emerge from the
open end of the capillary tube.

Continue heating until a steady and rapid stream of bubbles is observed.

Turn off the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid just begins to
enter the capillary tube.
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Density Determination

Density is the mass of a substance per unit volume.

Apparatus:

Pycnometer (a flask with a specific, accurately known volume)

Analytical balance

Thermometer

Water bath

Procedure:

Clean and dry the pycnometer thoroughly and weigh it accurately on an analytical balance
(ma).

 Fill the pycnometer with the liquid sample, ensuring there are no air bubbles. If the
pycnometer has a stopper with a capillary, the excess liquid will be expelled.

o Place the filled pycnometer in a constant temperature water bath until it reaches thermal
equilibrium.

e Remove the pycnometer from the bath, wipe it dry, and weigh it accurately (mz).

o Empty and clean the pycnometer. Fill it with a reference liquid of known density (e.g.,
deionized water) at the same temperature, and weigh it accurately (ms).

o The density of the sample (p_sample) can be calculated using the following formula:
p_sample = [(mz2 - m1) / (m3 - m1)] * p_water

Solubility Determination

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent.

Apparatus:
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Test tubes and rack

Spatula or dropper

Vortex mixer (optional)

A range of solvents (e.g., water, ethanol, acetone, dichloromethane, hexane)
Procedure (Qualitative):

o Place a small, accurately measured amount of the solute (e.g., ~10 mg of solid or 1-2 drops
of liquid) into a test tube.

e Add a small volume of the chosen solvent (e.g., 1 mL) to the test tube.

o Agitate the mixture vigorously (e.g., by flicking the test tube or using a vortex mixer) for 1-2
minutes.

o Observe the mixture. If the solute completely disappears, it is considered soluble. If it
remains as a separate phase or a suspension, it is insoluble. If some dissolves, it is partially
soluble.

e The process can be made semi-quantitative by incrementally adding more solute to a known
volume of solvent until saturation is reached.

Synthesis Workflow

A plausible synthetic route to 4-(Chloromethyl)-2-fluoropyridine involves the side-chain
chlorination of 2-fluoro-4-methylpyridine. This method is analogous to the chlorination of other
methylpyridines.
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Caption: A logical workflow for the synthesis of 4-(Chloromethyl)-2-fluoropyridine.

Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for a comprehensive safety data sheet (SDS) or validated experimental
procedures. All laboratory work should be conducted in a well-ventilated fume hood with
appropriate personal protective equipment.

 To cite this document: BenchChem. [Technical Guide: Physical Properties of 4-
(Chloromethyl)-2-fluoropyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b133889#physical-properties-of-4-chloromethyl-2-
fluoropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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